N-(3-Amino-2-methylphenyl)-2-(3-methylphenoxy)-butanamide

• IUPAC Name: N-(3-amino-2-methylphenyl)-2-(3-methylphenoxy)butanamide
• InChI: InChI=1S/C18H22N2O2/c1-4-17(22-14-8-5-7-12(2)11-14)18(21)20-16-10-6-9-15(19)13(16)3/h5-11,17H,4,19H2,1-3H3,(H,20,21)
• InChI Key: PUXOJBGJSUVLTR-UHFFFAOYSA-N
• Canonical SMILES: CCC(C(=O)NC1=CC=CC(=C1C)N)OC2=CC=CC(=C2)C
• Molecular Formula: C18H22N2O2
• Molecular Weight: 298.4 g/mol

Description

N-(3-Amino-2-methylphenyl)-2-(3-methylphenoxy)-butanamide, commonly referred to as AM-1241, is a synthetic cannabinoid receptor agonist that has been extensively studied for its potential therapeutic applications. This compound has been shown to have significant analgesic effects, making it a promising candidate for the development of new pain medications.

Mechanism of Action

AM-1241 acts as a selective agonist for the CB2 cannabinoid receptor, which is predominantly expressed in immune cells and has been implicated in the regulation of pain and inflammation. By activating this receptor, AM-1241 is able to reduce pain and inflammation in animal models of chronic pain.
Biochemical and Physiological Effects
Studies have shown that AM-1241 is able to reduce pain and inflammation in animal models of chronic pain, without producing the unwanted psychoactive effects associated with other cannabinoids such as THC. In addition, AM-1241 has been shown to have anti-inflammatory effects in a variety of different contexts, including models of inflammatory bowel disease and multiple sclerosis.

Advantages and Limitations for Lab Experiments

AM-1241 has several advantages as a research tool, including its high selectivity for the CB2 receptor and its ability to produce analgesic effects without causing psychoactive effects. However, its limitations include its relatively low potency compared to other synthetic cannabinoids and the need for further research to fully understand its mechanism of action.

Future Directions

There are several potential future directions for research on AM-1241. One area of interest is the development of more potent and selective CB2 agonists, which could have even greater therapeutic potential. In addition, further research is needed to fully understand the mechanism of action of AM-1241 and its potential applications in other contexts beyond chronic pain. Finally, there is a need for clinical trials to evaluate the safety and efficacy of AM-1241 in humans.

Scientific Research Applications

AM-1241 has been the subject of numerous scientific studies, with researchers investigating its potential therapeutic applications in a variety of different contexts. One area of particular interest has been its potential as a treatment for chronic pain.